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Compound of Interest

Compound Name: 4-Propoxybenzofuran-6-amine
CAS No.: 1330752-97-0
Cat. No.: B11808303
Get Quote
. J

Executive Summary

4-Propoxybenzofuran-6-amine is a specialized heterocyclic building block often utilized in
medicinal chemistry for drug discovery (e.g., 5-HT receptor agonists).[1][2][3] As a substituted
benzofuran amine, it presents a dual hazard profile: acute toxicity/corrosivity typical of primary
aromatic amines and aquatic toxicity/potential carcinogenicity associated with the benzofuran
core.[3]

Immediate Directive:
* NEVER dispose of this compound down the drain.[2][3]
o SEGREGATE from strong oxidizing agents and acids immediately.[2][3]

* INCINERATION is the only approved final disposal method.[2][3]

Chemical Profile & Hazard Assessment
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To dispose of a chemical safely, one must understand its reactivity.[3] This molecule combines
an electron-rich benzofuran ring with a basic amine and a lipophilic propoxy chain.[1][2][3]

Feature Hazard Implication

Corrosive/lrritant: High pH potential.[1][2][3] Can
Primary Amine (-NHz) form salts with acids.[1][2][3] Absorbs through
skin.[1][2][3]

Aquatic Toxicity & Carcinogenicity: Polycyclic
Benzofuran Core aromatic heterocycles are often persistent
bioaccumulators (PBT).[2][3]

Lipophilicity: Increases skin permeation rates,
Propoxy Group making handling more dangerous than simple

aniline derivatives.[2][3]

Key Physical Properties (Class-Based Estimates):
o State: Solid (likely off-white to brown powder).[1][2][3]
 Solubility: Low in water; High in organic solvents (DMSO, Methanol, DCM).[3]

 Incompatibility: Acid chlorides, acid anhydrides, strong oxidizers (risk of exothermic
decomposition).[3]

Personal Protective Equipment (PPE) Matrix

Standard latex gloves are insufficient for lipophilic aromatic amines.[1][3]
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PPE Category

Specification

Rationale

Hand Protection

Double-gloving required. Inner:

Nitrile (0.11 mm) Outer: Silver
Shield® or Laminate (if in

solution)

The propoxy group enhances
lipid solubility, allowing the
amine to permeate standard
nitrile rapidly.[1][2][3]

Respiratory

N95 (Solids) or Half-mask with
OV/P100 cartridges
(Liquids/Solutions)

Prevents inhalation of
sensitized dust or solvent
vapors.[1][2][3]

Standard safety glasses do not

Eye/Face Chemical Splash Goggles protect against airborne dust
entry.[1][2][3]
Prevents contamination of
Body Tyvek® Lab Coat or Apron street clothes; aromatic amines

stain and absorb.[2][3]

Disposal Workflows
A. Solid Waste (Pure Compound)[1][3]

o Container: Use a wide-mouth HDPE jar or amber glass jar.

e Labeling: Must be labeled "Hazardous Waste - Toxic Solid (Organic Amine)."[1][2][3]

e Protocol:

o Transfer solid waste into the container inside a fume hood.[2][3]

o Do not mix with other solid wastes (silica, filter paper) to maintain accurate inventory for

the waste contractor.[2][3]

o Wipe the exterior of the container with a methanol-dampened wipe (dispose of wipe as

solid hazardous waste).[1][3]

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

The disposal path depends entirely on the solvent system used.[3]
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e Scenario 1: Non-Halogenated Solvents (e.g., Methanol, DMSO, Ethyl Acetate)[2][3]
o Stream: Non-Halogenated Organic Waste (High BTU).[2][3]
o Code: D001 (Ignitable).

e Scenario 2: Halogenated Solvents (e.g., DCM, Chloroform)[2][3]
o Stream: Halogenated Organic Waste.[1][2][3]

o Precaution: Ensure pH is >9. If acidic, the amine may precipitate as a salt.[2][3] Keep
basic/neutral to ensure solubility for incineration.[1][2][3]

C. Contaminated Consumables[1][4][5][6]
e Items: Syringes, needles, TLC plates, gloves.[2][3]

e Protocol: Place in a dedicated "Chemically Contaminated Debris" bucket (usually yellow or
red bin).[2][3] Do not place in regular trash or biohazard bags.

Visualized Decision Matrix

The following diagram illustrates the logical flow for segregating waste streams containing 4-
Propoxybenzofuran-6-amine.
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Waste Generation:
4-Propoxybenzofuran-6-amine

Physical State?

Powder/Wipes

Solid Waste Liquid Waste
(Pure/Debris) (Solutions)

Container: HDPE/Glass

Label: Toxic Solid Organic
Dest: Incineration

Solvent Type?

Contains Halogens \No Halogens

Halogenated Non-Halogenated
(DCM, CHCI3) (MeOH, EtOAc, DMSO)

Stream: Halogenated Organic Stream: High BTU Organic

Code: Toxic/Carcinogen Code: D001 (Ignitable)

Click to download full resolution via product page
Figure 1: Waste Stream Segregation Logic for Benzofuran Amines.
Spill Contingency Protocol
In the event of a spill outside the fume hood, execute the "C-E-N-D" protocol immediately.
e C - Control: Alert nearby personnel. Isolate the area (15 ft radius).

e E - Equip: Don appropriate PPE (Double Nitrile gloves, Tyvek, Respirator).[2][3]
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* N - Neutralize/Absorb:
o Solids: Cover with wet paper towels (to prevent dust) and sweep carefully.[3]

o Liquids: Use a universal absorbent (vermiculite or chem-pads).[1][2][3] Do not use paper
towels alone as they may increase flammability if the solvent is volatile.[3]

e D - Dispose: Place all cleanup materials into a heavy-duty plastic bag, seal, and label as
"Hazardous Spill Debris - Contains Aromatic Amines."[1][2][3]

Emergency Response Workflow

>100mL or EVACUATE LAB
Outside Hood Call EHS
Evaluate Volume >
Spill Detected 2 et

Absorb with
Vermiculite

<100mL &
Inside Hood

Double Bag &
Tag Hazardous

Click to download full resolution via product page
Figure 2: Immediate Spill Response Decision Tree.

Regulatory Compliance & Transport

When preparing this waste for pickup by your EHS contractor (e.g., Veolia, Clean Harbors,
Triumvirate):

e US EPA (RCRA): While 4-Propoxybenzofuran-6-amine is not explicitly P-listed, it must be
characterized by its toxicity and ignitability (if in solvent).[1][2][3]

o Characteristic Codes: D001 (Ignitable), D003 (Reactive - if applicable).
e DOT Shipping (if pure):
o Likely Class 6.1 (Toxic Substance).[1][3]

o Proper Shipping Name: Toxic solids, organic, n.o.s. (benzofuran derivatives).[1][3][4][5][6]

[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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